Roccellaric acid
Roccellaric acid
Roccellaric acid is a gamma-lactone.
Brand Name:
Vulcanchem
CAS No.:
19464-85-8
VCID:
VC21060956
InChI:
InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1
SMILES:
CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O
Molecular Formula:
C19H34O4
Molecular Weight:
326.5 g/mol
Roccellaric acid
CAS No.: 19464-85-8
Cat. No.: VC21060956
Molecular Formula: C19H34O4
Molecular Weight: 326.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Roccellaric acid is a gamma-lactone. |
|---|---|
| CAS No. | 19464-85-8 |
| Molecular Formula | C19H34O4 |
| Molecular Weight | 326.5 g/mol |
| IUPAC Name | (2R,3S,4S)-4-methyl-5-oxo-2-tridecyloxolane-3-carboxylic acid |
| Standard InChI | InChI=1S/C19H34O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h15-17H,3-14H2,1-2H3,(H,20,21)/t15-,16+,17-/m0/s1 |
| Standard InChI Key | WLGALFYTFVOQPY-BBWFWOEESA-N |
| Isomeric SMILES | CCCCCCCCCCCCC[C@@H]1[C@H]([C@@H](C(=O)O1)C)C(=O)O |
| SMILES | CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCC1C(C(C(=O)O1)C)C(=O)O |
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